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Compound of Interest

Compound Name: Matsukaze-lactone

Cat. No.: B1162303

For Researchers, Scientists, and Drug Development Professionals

Introduction

Matsukaze-lactone is a naturally occurring coumarin, a class of benzopyrone compounds
known for their diverse pharmacological activities. Isolated from the leaves of
Boenninghausenia albiflora, a plant utilized in traditional medicine, Matsukaze-lactone
represents a potential scaffold for the development of novel therapeutic agents.[1] This
technical guide provides a comprehensive overview of the current, albeit limited, knowledge
surrounding Matsukaze-lactone, its general class of related compounds (lactones), and the
biological activities associated with its plant of origin.

Structure and Physicochemical Properties of Matsukaze-lactone

Property Value Reference

] [6,8'-Bi-2H-1-benzopyran]-2,2'-
Chemical Name ] ) [2]
dione, 7,7'-dimethoxy-

CAS Number 3153-73-9 [2]
Molecular Formula C20H1406 [2]
Molecular Weight 350.32 g/mol [2]
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General Biological Activities of Related Lactone
Compounds

While specific biological data for Matsukaze-lactone is not readily available in the public
domain, the broader class of lactones, particularly sesquiterpene lactones, has been the
subject of extensive research. These studies provide a foundation for potential areas of
investigation for Matsukaze-lactone and its derivatives.

Anti-inflammatory Activity

Sesquiterpene lactones are well-documented for their anti-inflammatory properties. The
primary mechanism of action is believed to be the inhibition of key pro-inflammatory signaling
pathways.

Signaling Pathways Implicated in the Anti-inflammatory Action of Sesquiterpene Lactones
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]

+ 2. Phytochemical properties and antioxidant activities of the leaf extracts of
Boenninghausenia albiflora (Hook.) Rchb. ex. Meisn. (Rutaceae) | Berkala Penelitian Hayati
[berkalahayati.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1162303?utm_src=pdf-body-img
https://www.benchchem.com/product/b1162303?utm_src=pdf-custom-synthesis
https://symbiosisonlinepublishing.com/clinical-trials/clinical-trials09.pdf
https://www.berkalahayati.org/index.php/jurnal/article/view/19
https://www.berkalahayati.org/index.php/jurnal/article/view/19
https://www.berkalahayati.org/index.php/jurnal/article/view/19
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Matsukaze-lactone and its Derivatives: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162303#matsukaze-lactone-and-its-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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